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Compound of Interest

Compound Name: 5-Phenylvaleric acid

Cat. No.: B181589

This guide provides critical safety and logistical information for the handling and disposal of 5-
Phenylvaleric acid, tailored for researchers, scientists, and drug development professionals.
Following these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification

5-Phenylvaleric acid is classified as a hazardous substance with the following potential health
effects[1]:

 Skin Irritation: Causes skin irritation[1].
o Eye Irritation: Causes serious eye irritation[1].
o Respiratory Irritation: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
Is mandatory when handling 5-Phenylvaleric acid[1]:

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

» Hand Protection: Wear appropriate protective gloves to prevent skin contact.
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» Body Protection: Wear protective clothing to prevent skin exposure.

o Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved N95
respirator or equivalent.

Operational Plan: Step-by-Step Handling and
Storage

Preparation:

e Ensure a well-ventilated work area, such as a chemical fume hood.

o Locate and verify the functionality of the nearest safety shower and eyewash station.
o Gather all necessary PPE and ensure it is in good condition.

Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands and any exposed skin thoroughly after handling.

e Avoid contact with skin and eyes.

Storage:

» Store in a well-ventilated place and keep the container tightly closed.

e Store in a dry, cool place. The recommended storage temperature for the powder is -20°C for
up to 3 years.

o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored
at -80°C for 1 year or -20°C for 1 month.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:
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 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a POISON CENTER or doctor.

» Skin Contact: Take off contaminated clothing immediately. Wash the affected skin with plenty
of soap and water. If skin irritation occurs, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or
attention.

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Immediately call a POISON CENTER or doctor.

Disposal Plan

5-Phenylvaleric acid and its container must be disposed of as hazardous waste. Follow these
steps for proper disposal:

» Dispose of contents and container to an approved waste disposal plant.

o Waste is classified as hazardous and should be disposed of in accordance with European
Directives on waste and hazardous waste, as well as local regulations.

¢ Do not release into the environment or flush into the sewer system.

: L

Property Value Source
Molecular Formula C11H1402
Molecular Weight 178.23 g/mol
Appearance White to yellow powder or
crystals
Melting Point 58-60 °C
Boiling Point 177-178 °C at 13 mmHg
Purity >99%
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Experimental Workflow for Safe Handling of 5-
Phenylvaleric Acid
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Caption: Workflow for the safe handling of 5-Phenylvaleric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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